2-Methyl-4-(propane-2-sulfonyl)-benzoic acid
Overview
Description
2-Methyl-4-(propane-2-sulfonyl)-benzoic acid, also known as 2MSB, is an important chemical compound used in various scientific research applications. It is a synthetic acid that was first synthesized in the early 1970s. It has a wide range of uses in both biochemical and physiological studies. It is widely used in laboratory experiments, as it is a relatively inexpensive and easy to obtain compound.
Scientific Research Applications
Synthesis and Structural Modification
2-Methyl-4-(propane-2-sulfonyl)-benzoic acid plays a critical role in the synthesis of complex molecules and in the study of chemical reactions. For example, in the context of methane biosynthesis, analogues similar to 2-Methyl-4-(propane-2-sulfonyl)-benzoic acid have been synthesized and investigated for their ability to act as substrates or inhibitors in enzyme systems, such as the methyl-coenzyme M reductase system found in Methanobacterium thermoautotrophicum. This research highlights the potential of sulfonated analogues in understanding and manipulating biochemical pathways (Gunsalus, Romesser, & Wolfe, 1978).
Material Science and Engineering
In material science, derivatives of 2-Methyl-4-(propane-2-sulfonyl)-benzoic acid contribute to the development of advanced materials. For instance, metal–organic frameworks (MOFs) incorporating sulfonate–carboxylate ligands exhibit unique structural topologies and luminescent properties. These materials have potential applications in gas storage, separation technologies, and as sensors. The synthesis of these MOFs demonstrates the importance of sulfonated benzoic acid derivatives in creating novel materials with desired physical and chemical properties (Liu et al., 2013).
Catalysis and Chemical Reactions
Sulfonated compounds, including those related to 2-Methyl-4-(propane-2-sulfonyl)-benzoic acid, find applications as catalysts in various chemical reactions. For example, sulfonated poly(ether sulfone)s are used in fuel cell applications, highlighting the role of sulfonated benzoic acid derivatives in enhancing proton conduction and improving the efficiency of energy conversion devices. The development of such polymers underscores the importance of sulfonated compounds in creating high-performance materials for sustainable energy technologies (Matsumoto, Higashihara, & Ueda, 2009).
properties
IUPAC Name |
2-methyl-4-propan-2-ylsulfonylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O4S/c1-7(2)16(14,15)9-4-5-10(11(12)13)8(3)6-9/h4-7H,1-3H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
STBBIBZTZBCGGC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)C(C)C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201235866 |
Source
|
| Record name | 2-Methyl-4-[(1-methylethyl)sulfonyl]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201235866 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-4-(propane-2-sulfonyl)-benzoic acid | |
CAS RN |
1346608-66-9 |
Source
|
| Record name | 2-Methyl-4-[(1-methylethyl)sulfonyl]benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1346608-66-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methyl-4-[(1-methylethyl)sulfonyl]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201235866 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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